Cas no 1807161-22-3 (2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile)
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile
-
- Inchi: 1S/C9H4F3N3/c10-6-3-7(9(11)12)15-8(4-14)5(6)1-2-13/h3,9H,1H2
- InChI Key: RCWRFNGRECEPMG-UHFFFAOYSA-N
- SMILES: FC1=CC(C(F)F)=NC(C#N)=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 313
- XLogP3: 1.3
- Topological Polar Surface Area: 60.5
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044058-250mg |
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile |
1807161-22-3 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029044058-500mg |
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile |
1807161-22-3 | 97% | 500mg |
$1,597.40 | 2022-03-31 | |
| Alichem | A029044058-1g |
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile |
1807161-22-3 | 97% | 1g |
$2,950.20 | 2022-03-31 |
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile
Introduction to 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1807161-22-3)
2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1807161-22-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a fluorine atom, along with an acetonitrile moiety. These functional groups contribute to the compound's high reactivity and chemical stability, making it an attractive candidate for synthetic transformations and drug design.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The presence of fluorine atoms in 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile can significantly influence its biological activity, metabolic stability, and pharmacokinetic profile. For instance, the difluoromethyl group can improve the lipophilicity and membrane permeability of the molecule, while the cyano and acetonitrile groups can enhance its reactivity and binding affinity to target proteins.
In the context of drug discovery, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile has been explored as a scaffold for the development of potent inhibitors targeting various enzymes and receptors. One notable application is in the design of inhibitors for kinases, which are key regulators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The unique combination of functional groups in this compound allows for fine-tuning of its pharmacological properties to achieve optimal therapeutic efficacy.
Beyond its potential as a drug candidate, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile has also been investigated for its utility as an intermediate in organic synthesis. Its reactivity and stability make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel synthetic routes that can efficiently produce derivatives with enhanced biological properties.
The synthesis of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound. For example, transition-metal-catalyzed reactions have been employed to facilitate the formation of key bonds in the molecule, reducing the overall number of steps required and minimizing waste generation.
In addition to its synthetic applications, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile has been studied for its potential as a probe molecule in chemical biology. Its unique structural features enable it to interact selectively with specific biomolecules, making it useful for investigating protein-protein interactions and signaling pathways. This property has significant implications for understanding disease mechanisms and identifying new therapeutic targets.
The safety profile of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, thorough toxicological assessments are necessary to ensure its safe use in clinical settings.
In conclusion, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1807161-22-3) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative solutions in drug discovery and chemical biology.
1807161-22-3 (2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)